Cas no 88308-18-3 (Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans-)

Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans- structure
88308-18-3 structure
Product Name:Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans-
CAS No:88308-18-3
MF:C12H14O2
MW:190.238363742828
CID:638077
PubChem ID:71409327
Update Time:2025-04-19

Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans-
    • methyl (1R,2S)-2-benzylcyclopropane-1-carboxylate
    • DTXSID30829084
    • 88308-18-3
    • Inchi: 1S/C12H14O2/c1-14-12(13)11-8-10(11)7-9-5-3-2-4-6-9/h2-6,10-11H,7-8H2,1H3/t10-,11-/m1/s1
    • InChI Key: ZPBLLJGHROHQLV-GHMZBOCLSA-N
    • SMILES: O(C)C([C@@H]1C[C@H]1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 190.099379685g/mol
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų
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